Cas no 78288-57-0 (1H-Benzimidazol-1-amine,5,6-dimethyl-)

• Product Name: 1H-Benzimidazol-1-amine,5,6-dimethyl-
• CAS No: 78288-57-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 552705
• PubChem ID: 657718
• Update Time: 2025-04-19

1H-Benzimidazol-1-amine,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-1-amine,5,6-dimethyl-
• 1H-Benzimidazol-1-amine,5,6-dimethyl-(9CI)
• 5,6-dimethylbenzimidazol-1-amine
• 1-Amino-5,6-dimethylbenzimidazole
• 5,6-Dimethyl-1H-benzimidazol-1-amine
• SCHEMBL19848103
• Oprea1_044954
• MLS000078865
• CHEMBL1577564
• AG-H-14158
• DTXSID90349697
• HMS2431J08
• SMR000036669
• AKOS004118195
• 78288-57-0
• 5,6-DIMETHYL-1H-BENZO[D]IMIDAZOL-1-AMINE

• Inchi： 1S/C9H11N3/c1-6-3-8-9(4-7(6)2)12(10)5-11-8/h3-5H,10H2,1-2H3
• InChI Key： BTJYWJVLRHNVAP-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C)C(C)=CC1=2)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų